Cas no 35045-72-8 (L-Valine-d)

• Product Name: L-Valine-d
• CAS No: 35045-72-8
• Molecular Formula: C₅H₁₁NO₂
• Molecular Weight: 117.14634
• CID: 295295

L-Valine-d Properties

Names and Identifiers

• L-Valine-2,3,4,4,4,4',4',4'-d8
• L-Valine-d8
• A-Amino-
• A-methylbutyric Acid-d8
• D8-L-valine
• L-Valine-d
• L-Valine-2，3，4，4，4，5，5，5-D8

• InChIKey： KZSNJWFQEVHDMF-AYWPRJOCSA-N
• Inchi： InChI=1S/C5H11NO2/c1-3(2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H,7,8)/t4-/m0/s1/i1D3,2D3,3D,4D
• SMILES： C([2H])([2H])([2H])C([2H])(C([2H])([2H])[2H])[C@@]([2H])(C(=O)O)N

Computed Properties

• Exact Mass: 125.12900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 8
• Complexity: 90.4
• Isotope Atom Count: 8
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.75460
• PSA: 63.32000
• Melting Point: 295-300 °C (subl. )(lit.)